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Compound of Interest
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Disclaimer: The concept of "Oganesson solutions” is presently in the realm of theoretical
science. Oganesson (Og), element 118, is a synthetic, superheavy element with an extremely
short half-life of less than a millisecond.[1][2][3][4] To date, only a handful of Oganesson atoms
have ever been produced and detected.[1][5] Consequently, it is not possible to create a
solution of Oganesson with current technology. This technical support guide addresses the
challenges and troubleshooting related to the synthesis of individual Oganesson atoms in
particle accelerator experiments.

Frequently Asked Questions (FAQS)

Q1: Why is the production rate of Oganesson atoms so low?

Al: The low production rate is due to an extremely small fusion reaction probability, also known
as a low cross-section.[1][6] The synthesis of Oganesson requires the fusion of two lighter
nuclei, a process that is highly inefficient. For the reaction involving a Californium-249 target
and a Calcium-48 beam, the cross-section is only about 0.3 to 0.6 picobarns.[1][6] This
incredibly low probability means that a massive number of projectile ions must be fired at the
target over a long period to produce even a single atom.[1][2][3]

Q2: What is the most successful method for synthesizing Oganesson to date?

A2: The only confirmed method of Oganesson synthesis is through the nuclear fusion reaction
of Calcium-48 ions with a Californium-249 target.[2][3][7][8] This process is conducted in a
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heavy ion accelerator or cyclotron, where the Calcium-48 beam is accelerated to a specific high
energy (around 245 MeV) and directed at the Californium target.[9][10]

Q3: How many atoms of Oganesson have been successfully synthesized?

A3: As of recent reports, only five atoms of the isotope Oganesson-294 have been successfully
produced and identified.[1][5]

Q4: What are the primary decay products of Oganesson-294?

A4: Oganesson-294 decays into Livermorium-290 (2°°Lv) through alpha decay.[3][4] This decay
is a key part of the identification process, as the subsequent decay chain can be traced to
known isotopes.

Q5: Are there alternative reactions being explored for Oganesson synthesis?

A5: Yes, researchers have explored other potential reactions. An early, unconfirmed claim
involved fusing lead with krypton.[1][6] More recently, to push beyond element 118, scientists
are investigating the use of different projectile beams, such as Titanium-50, as alternatives to
Calcium-48 for creating superheavy elements.[11]

Troubleshooting Guide for Oganesson Synthesis
Experiments

This guide addresses potential issues that can lead to a null or lower-than-expected detection
rate for Oganesson atoms.

Problem: No Oganesson decay chains detected after a
long experimental run.

Below is a troubleshooting flowchart to diagnose potential issues in the synthesis experiment.
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Caption: Troubleshooting flowchart for Oganesson synthesis experiments.

Quantitative Production Data

The production of Oganesson is characterized by extremely low yields. The table below
summarizes the key quantitative data from the successful synthesis experiments.
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Parameter Value Reference
Reaction 249Cf + 48Ca -~ 2°40g + 3n [2][3]
Projectile lon Calcium-48 (*8Ca) [2]
Target Isotope Californium-249 (2#°Cf) [2]
Beam Energy ~245 MeV [10]
Fusion Cross Section ~0.3-0.6 picobarns (pb) [1][6]
Total Beam Dose (2002-2005) > 4.0 x 10%° Calcium ions [2][3]
Total Experiment Time (2002-

2005) > 3380 hours [2][3]
Number of Atoms Detected 3 (initial confirmed reports) [31[4]
Half-life of 2°40g ~0.7 - 0.89 milliseconds [11121[3]

Experimental Protocols
Protocol: Synthesis of Oganesson-294

This protocol provides a generalized methodology based on the successful experiments
conducted at the Joint Institute for Nuclear Research (JINR).

1. lon Source and Acceleration:

e Generate a beam of Calcium-48 (*8Ca) ions.

« Inject the ions into a heavy-ion cyclotron.

o Accelerate the #8Ca ions to a target energy of approximately 245 MeV.[10]
2. Target Preparation:

e Prepare a rotating target consisting of a thin layer of Californium-249 oxide (24°Cf203)
deposited on a titanium foil.[2] The rotation helps to dissipate heat and prolong target life
under intense ion bombardment.
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3. Bombardment:
 Direct the accelerated “8Ca beam onto the rotating 24°Cf target.

e The bombardment must be sustained for long periods, often spanning several months, to
accumulate a sufficient beam dose to overcome the low reaction cross-section.[1][6]

4. Separation and Detection:

e The products of the nuclear reaction, including the desired 2°4Og atoms, recoil from the
target.

» Use a gas-filled recoil separator to physically separate the superheavy 2°4Og nuclei from the
unreacted beam ions and other lighter reaction byproducts based on their differing magnetic
rigidity.

e Implant the separated recoils into a position-sensitive silicon detector.
5. Data Acquisition and Analysis:
» Monitor the silicon detector for characteristic alpha decay sequences.

» The identification of 2°40Og is made by observing its alpha decay to 2°°Ly, followed by the
subsequent known decay chain of Livermorium, Flerovium, and so on.

e The position and time correlation of these decay events provides the evidence for the
synthesis of a new element.

Heavy lon Cyclotron igh-] g Recoils & Byproducts . ; Separated Og-294 Nuclei Data Acquisition & Analysis
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Caption: General experimental workflow for the synthesis of Oganesson.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://en.wikipedia.org/wiki/Oganesson
https://www.reddit.com/r/copypasta/comments/9n2nq0/the_entire_wikipedia_for_the_element_of_oganesson/?rdt=62829
https://www.benchchem.com/product/b606736?utm_src=pdf-body-img
https://www.benchchem.com/product/b606736?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

. Oganesson - Wikipedia [en.wikipedia.org]

. chemicool.com [chemicool.com]

. Oganesson | Og (Element) - PubChem [pubchem.ncbi.nim.nih.gov]
. livescience.com [livescience.com]

. webqc.org [webgc.org]

. reddit.com [reddit.com]

°
~ (o)) )] EaN w N -

. Oganesson Element | Uses, Facts, Physical & Chemical Characteristics [periodic-
table.com]

e 8. Oganesson Element Properties and Information - Chemical Engineering World
[chemicalengineeringworld.com]

e 9. Oganesson | Element, Uses & Properties - Lesson | Study.com [study.com]
e 10. Oganesson | Definition & Facts | Britannica [britannica.com]

e 11. The process for manufacturing superheavy elements gets an upgrade - Physics Today
[physicstoday.aip.org]

 To cite this document: BenchChem. [Oganesson Production Technical Support Center].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606736#low-production-rate-of-oganesson-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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